Cas no 14920-88-8 (2,4,6-Bribromobenzoic acid methyl ester)

• Product Name: 2,4,6-Bribromobenzoic acid methyl ester
• CAS No: 14920-88-8
• MF: C₈H₅Br₃O₂
• MW: 372.83610033989
• MDL: MFCD18399688
• CID: 4795225
• Update Time: 2026-02-27

2,4,6-Bribromobenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Bribromobenzoic acid methyl ester
• methyl 2,4,6-tribromobenzoate

• MDL： MFCD18399688
• Inchi： 1S/C8H5Br3O2/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3H,1H3
• InChI Key： FCVBZWIVKMPUME-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(=O)OC)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on 2,4,6-Bribromobenzoic acid methyl ester

Recent Advances in the Study of 2,4,6-Tribromobenzoic Acid Methyl Ester (CAS: 14920-88-8)

The compound 2,4,6-Tribromobenzoic acid methyl ester (CAS: 14920-88-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This brominated aromatic ester serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Recent studies have explored its utility in organic synthesis, its role in medicinal chemistry, and its environmental impact, providing new insights into its properties and applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 2,4,6-Tribromobenzoic acid methyl ester as a key building block in the development of novel brominated inhibitors targeting protein-protein interactions. The research demonstrated its efficacy in enhancing the binding affinity of small molecules to specific protein domains, paving the way for new therapeutic strategies in oncology and infectious diseases. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In the field of environmental chemistry, a 2022 investigation published in Environmental Science & Technology examined the degradation pathways of 2,4,6-Tribromobenzoic acid methyl ester in aquatic systems. The findings revealed that the compound undergoes photolytic degradation under UV light, producing less toxic byproducts. This research is particularly relevant for assessing the environmental risks associated with the widespread use of brominated compounds in industrial applications.

Another notable advancement is the application of 2,4,6-Tribromobenzoic acid methyl ester in materials science. A 2023 paper in Advanced Materials reported its use as a precursor for the synthesis of flame-retardant polymers. The study demonstrated that incorporating this compound into polymer matrices significantly improved their fire-resistant properties without compromising mechanical strength. This innovation has potential implications for the development of safer materials in the construction and electronics industries.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2,4,6-Tribromobenzoic acid methyl ester. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. A 2023 study in Organic Process Research & Development proposed a novel catalytic method using palladium-based catalysts, achieving higher efficiency and lower environmental impact compared to traditional approaches.

In conclusion, 2,4,6-Tribromobenzoic acid methyl ester (CAS: 14920-88-8) continues to be a compound of significant interest across multiple disciplines. Its applications in drug discovery, environmental science, and materials engineering underscore its versatility and potential for future innovations. Ongoing research aims to address synthesis challenges and explore new functional uses, ensuring its relevance in advancing scientific and industrial progress.